Cas no 947-95-5 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde)

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde is a versatile pyrazole-based aldehyde compound with significant utility in organic synthesis and pharmaceutical research. Its structure features a chloro-substituted pyrazole core with a formyl group at the 4-position, making it a valuable intermediate for constructing heterocyclic frameworks. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) substituents enhances its reactivity in condensation, cyclization, and nucleophilic addition reactions. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and functional materials due to its stability and selective reactivity. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in synthetic chemistry.
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde structure
947-95-5 structure
Product Name:5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
CAS No:947-95-5
MF:C11H9ClN2O
MW:220.65496134758
MDL:MFCD00100755
CID:808546
PubChem ID:24867155
Update Time:2025-11-02

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
    • 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde
    • 1H-Pyrazole-4-carboxaldehyde,5-chloro-3-methyl-1-phenyl-
    • 5-chloro-3-methyl-1-phenylpyrazole-4-carbaldehyde
    • DKZPJLZXLKAMDO-UHFFFAOYSA-N
    • 5-Chloro-4-formyl-3-methyl-1-phenylpyrazole
    • 5-Chloro-3-methyl-1-phenyl pyrazole-4-aldehyde
    • 5-chloro-3-methyl-1-phenylpyrazole-4-carboxaldehyde
    • 5-Chloro-3-methyl-1-phenyl pyrazole-4-alldehyde
    • 5-Chloro-3-methyl-1-phenyl-4-pyrazolecarboxaldehyde
    • STK08154
    • 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde (ACI)
    • Pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-phenyl- (7CI, 8CI)
    • 1-Phenyl-3-methyl-4-formyl-5-chloropyrazole
    • BP-13227
    • C3559
    • AKOS000265664
    • SY079893
    • AC-11882
    • CS-M3111
    • Z56787317
    • ALBB-004688
    • Pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-phenyl-
    • BBL008402
    • 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-phenyl-
    • SCHEMBL1267498
    • DTXSID10346527
    • J-517354
    • MFCD00100755
    • chloro-3-methyl-1-phenylpyrazole-4-carboxaldehyde
    • 5-Chloro-3-methyl-1-phenyl-4-pyrazolecarboxaldehyde, 99%
    • 947-95-5
    • STK081541
    • 11G-910
    • EN300-00954
    • MDL: MFCD00100755
    • Inchi: 1S/C11H9ClN2O/c1-8-10(7-15)11(12)14(13-8)9-5-3-2-4-6-9/h2-7H,1H3
    • InChI Key: DKZPJLZXLKAMDO-UHFFFAOYSA-N
    • SMILES: O=CC1C(C)=NN(C2C=CC=CC=2)C=1Cl

Computed Properties

  • Exact Mass: 220.04000
  • Monoisotopic Mass: 220.0403406 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Molecular Weight: 220.65

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.26
  • Melting Point: 143.0 to 148.0 deg-C
  • Boiling Point: 356.1 °C at 760 mmHg
  • Flash Point: 169.2 °C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 34.89000
  • LogP: 2.64660
  • Solubility: Not determined

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Security Information

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Aminomethylene derivatives of azoles. V. Reaction of aminomethylene derivatives with phosphorus oxychloride
Kvitko, I. Ya.; Porai-Koshits, B. A., Zhurnal Obshchei Khimii, 1966, 2(1), 169-73

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethyl carbonate
Reference
Halogenation in carbonate diester solvents
, Japan, , ,

Production Method 3

Reaction Conditions
1.1 Solvents: Methanol ;  3 h, reflux
1.2 Reagents: Phosphorus oxychloride ;  1 h, 90 °C
Reference
Synthesis and antifungal activity of 2-heterocyclylbenzimidazole derivatives
Chen, Lan; Wei, Ningning; Gao, Jie; Zhou, Wenming, Nongyaoxue Xuebao, 2011, 13(5), 448-452

Production Method 4

Reaction Conditions
1.1 Catalysts: Aluminum chloride Solvents: Dichloromethane
Reference
A facile method for the preparation and cleavage of 1,1-diacetates of aldehydes
Sabitha, Gowravaram; Abraham, Sunny; Ramalingam, T.; Yadav, J. S., Journal of Chemical Research, 2002, (3), 144-146

Production Method 5

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  0 - 10 °C; 3 - 4 h, 90 - 100 °C
Reference
Synthesis and biological activities of novel 1,2,4-triazole thiones and bis(1,2,4-triazole thiones) containing phenylpyrazole and piperazine moieties
Wang, Bao-Lei; Zhang, Li-Yuan; Zhan, Yi-Zhou; Zhang, Yan; Zhang, Xiao; et al, Journal of Fluorine Chemistry, 2016, 184, 36-44

Production Method 6

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  0 - 5 °C; 30 min, 0 - 5 °C
1.2 0 - 5 °C; 1 h, 5 - 120 °C
Reference
Design, synthesis, DFT study and antifungal activity of pyrazolecarboxamide derivatives
Mu, Jin-Xia; Shi, Yan-Xia; Yang, Ming-Yan; Sun, Zhao-Hui; Liu, Xing-Hai; et al, Molecules, 2016, 21(1),

Production Method 7

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
1.2 Solvents: Dimethylformamide ;  cooled; 2 h, 80 - 85 °C
1.3 Reagents: Potassium carbonate Solvents: Water ;  neutralized, cooled
Reference
The tert-amino effect in heterocyclic chemistry: synthesis of new fused pyrazolinoquinolizine and 1,4-oxazinopyrazoline derivatives
Prajapati, Dipak; Borah, Kalyan Jyoti, Beilstein Journal of Organic Chemistry, 2007, 3,

Production Method 8

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  0 °C
1.2 85 °C
Reference
New pyrazolyl-dibenzo[b,e][1,4]diazepinones: room temperature one-pot synthesis and biological evaluation
Brahmbhatt, Gaurangkumar C.; Sutariya, Tushar R.; Atara, Hiralben D.; Parmar, Narsidas J.; Gupta, Vivek K.; et al, Molecular Diversity, 2020, 24(2), 355-377

Production Method 9

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ;  6 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Chemoselective and regiospecific formylation of 1-phenyl-1H-pyrazoles through the Duff reaction
de Oliveira, C. H. A.; Mairink, L. M.; Pazini, F.; Liao, L. M.; de Oliveira, A. L.; et al, Synthetic Communications, 2013, 43(12), 1633-1639

Production Method 10

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
The Vilsmeier reaction of fully conjugated carbocycles and heterocycles
Jones, Gurnos; Stanforth, Stephen P., Organic Reactions (Hoboken, 1997, 49,

Production Method 11

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Syntheses of heterocyclic 2-(tert-butylthio)aldehydes
Becher, Jan; Olesen, Preben H.; Knudsen, Niels A.; Toftlund, Hans, Sulfur Letters, 1986, 4(5), 175-83

Production Method 12

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  < 10 °C
1.2 10 °C → 90 °C; 1 h, 90 °C
1.3 Reagents: Water
Reference
Synthesis and biological activity of 4-(N-p-trifluoromethylphenyl) aminomethyl 5-substituted phenylthio pyrazole derivatives
Shi, Dabin; Xu, Yingshu; Liu, Jingzi; Ouyang, Guiping, Huaxue Tongbao, 2010, 73(12), 1139-1142

Production Method 13

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  0 °C; 2 h, 100 °C; 100 °C → rt
1.2 Solvents: Water ;  cooled
Reference
Discovery of Novel Pyrazolo[3,4-b]Pyridine Derivatives with Dual Activities of Vascular Remodeling Inhibition and Vasodilation for the Treatment of Pulmonary Arterial Hypertension
Hu, Liqing ; Li, Lijun; Chang, Qi; Fu, Songsen; Qin, Jia; et al, Journal of Medicinal Chemistry, 2020, 63(19), 11215-11234

Production Method 14

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  0 - 5 °C; 30 min, 0 - 5 °C
1.2 1.5 h, 5 °C → 100 °C
1.3 Solvents: Water ;  cooled
Reference
Synthesis of Spirooxindole Analogs Tethered Pyrazole Scaffold as Acetylcholinesterase Inhibitors
Shahidul Islam, Mohammad; Al-Majid, Abdullah Mohammed; Azam, Mohammad; Prakash Verma, Ved; Barakat, Assem ; et al, ChemistrySelect, 2021, 6(48), 14039-14053

Production Method 15

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  0 - 5 °C; 30 min, 0 - 5 °C
1.2 2 h, 5 °C → 100 °C
Reference
Design, synthesis, and biological evaluation of amide imidazole derivatives as novel metabolic enzyme CYP26A1 inhibitors
Sun, Bin; Liu, Kai; Han, Jing; Zhao, Li-yu; Su, Xiao; et al, Bioorganic & Medicinal Chemistry, 2015, 23(20), 6763-6773

Production Method 16

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  0 - 5 °C
1.2 0 - 5 °C; 1 h, 5 °C → reflux; cooled
1.3 Reagents: Water ;  0 °C
Reference
Preparation of imidazole amide derivatives for treating and/or preventing cancer and proliferative diseases
, China, , ,

Production Method 17

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  0 - 5 °C; 30 min, 0 - 5 °C
1.2 1 h, 5 °C → 120 °C
Reference
Synthesis and biological evaluation of 3-phenyl-3-aryl carboxamido propanoic acid derivatives as small molecule inhibitors of retinoic acid 4-hydroxylase (CYP26A1)
Zhao, Dongmei; Sun, Bin; Ren, Jinhong; Li, Fengrong; Song, Shuai; et al, Bioorganic & Medicinal Chemistry, 2015, 23(6), 1356-1365

Production Method 18

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  rt → 10 °C; 3 h, 10 °C → 90 °C; 90 °C → rt
Reference
Synthesis of pyrazole oxime esters
Xiao, Hui-quan; Ouyang, Gui-ping; Sun, Xu-dong; Yao, Xian-dong; Bao, Gao-qiang; et al, Hecheng Huaxue, 2005, 13(6), 600-602

Production Method 19

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Synthesis, Characterization, Antitubercular Activity, and Molecular Docking Studies of Pyrazolylpyrazoline-Clubbed Triazole and Tetrazole Hybrids
Zala, Mayursinh ; Vora, Jwalant J.; Khedkar, Vijay M., ACS Omega, 2023, 8(23), 20262-20271

Production Method 20

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  1 h, 90 °C
Reference
Chemoselective Synthesis of 5-Alkylamino-1H-pyrazole-4-carbaldehydes by Cesium- and Copper-Mediated Amination
Orrego-Hernandez, Jessica; Cobo, Justo; Portilla, Jaime, European Journal of Organic Chemistry, 2015, 2015(23), 5064-5069

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Raw materials

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Preparation Products

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Suppliers

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(CAS:947-95-5)5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
Order Number:A1207541
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:47
Price ($):482.0
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Amadis Chemical Company Limited
(CAS:947-95-5)5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
A1207541
Purity:99%
Quantity:25g
Price ($):482.0
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